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Compound of Interest

Compound Name: 2-Nonadecanone

Cat. No.: B165413 Get Quote

An In-depth Technical Guide to 2-Nonadecanone

For Researchers, Scientists, and Drug Development Professionals

Core Identification and Properties
2-Nonadecanone, a long-chain aliphatic ketone, is a compound of interest in various scientific

fields, including analytical chemistry, biomedical research, and the fragrance industry. This

guide provides a comprehensive overview of its chemical identity, properties, and relevant

experimental protocols.

IUPAC Name: nonadecan-2-one[1] CAS Number: 629-66-3[1][2][3][4][5]

Synonyms
Common synonyms for 2-Nonadecanone include:

Methyl heptadecyl ketone[1][4][5]

Nonadecan-2-one[1][2][5]

Heptadecyl methyl ketone[4]

2-Oxononadecane

Chemical and Physical Properties
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A summary of the key physicochemical properties of 2-Nonadecanone is presented in the

table below. This data is crucial for its handling, application in experimental settings, and for the

development of analytical methods.

Property Value Reference

Molecular Formula C₁₉H₃₈O [1][4][5]

Molecular Weight 282.5 g/mol [1][6]

Appearance

Fine white plates or colorless

to pale yellow liquid with a

waxy texture

[4]

Solubility 0.65 mg/L in water (at 25°C)

Soluble in organic solvents [4]

Storage
Ambient temperatures, in a

cool, dry place

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of 2-Nonadecanone are

essential for reproducible research.

Synthesis of 2-Nonadecanone
Two common methods for the synthesis of 2-Nonadecanone are outlined below.

A. Friedel-Crafts Acylation: This method involves the reaction of heptadecane with acetyl

chloride in the presence of a Lewis acid catalyst, such as aluminum chloride.

Reactants: Heptadecane (C₁₇H₃₆) and Acetyl chloride (CH₃COCl)

Catalyst: Aluminum chloride (AlCl₃)

Reaction: C₁₇H₃₆ + CH₃COCl → C₁₉H₃₈O + HCl[2]
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B. Oxidation of 2-Nonadecanol: This is a common method for synthesizing ketones, which

involves the oxidation of the corresponding secondary alcohol.

Starting Material: 2-Nonadecanol (C₁₉H₄₀O)

Oxidizing Agents: Pyridinium chlorochromate (PCC) or Jones reagent can be used.

Reaction: C₁₉H₄₀O + Oxidizing Agent → C₁₉H₃₈O + H₂O[2]

Purification Protocol: Column Chromatography
For the purification of 2-Nonadecanone from crude extracts, column chromatography is a

highly effective method.

Stationary Phase: Aluminum oxide (Al₂O₃), activated by heating at 150°C for 2 hours.

Elution Steps:

Apolar Fraction: Elute with a mixture of hexane and dichloromethane (DCM) in a 9:1 (v:v)

ratio to remove hydrocarbons and wax esters.

Mid-Polar Fraction: Use a 1:1 (v:v) mixture of hexane and DCM to recover ketones,

including 2-Nonadecanone.

Polar Fraction: A 1:1 (v:v) mixture of DCM and methanol (MeOH) is used to elute more

polar compounds like phospholipids and glycosides.[1]

Analytical Methods for Purity Assessment
Ensuring the purity of 2-Nonadecanone is critical for experimental accuracy.

Differential Scanning Calorimetry (DSC): This technique can be used to estimate the heat of

fusion and evaluate impurity levels.[1]

Infrared (IR) Spectroscopy: IR spectra are used to confirm the structural integrity of the

compound.[1]
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Gas Chromatography-Mass Spectrometry (GC-MS): A standard method for quantifying the

analyte in various samples.

Biological Activity and Signaling Pathways
2-Nonadecanone has been investigated for its potential biological activities, notably its anti-

inflammatory and antidepressant effects.[1]

Anti-inflammatory Mechanism
The anti-inflammatory properties of 2-Nonadecanone are believed to stem from its ability to

inhibit the production of pro-inflammatory cytokines.[1] While the precise signaling pathway has

not been fully elucidated for 2-Nonadecanone, a plausible mechanism involves the modulation

of key inflammatory signaling cascades such as the NF-κB pathway.
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Potential Anti-inflammatory Signaling Pathway Influenced by 2-Nonadecanone
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Workflow for Extraction and Purification of 2-Nonadecanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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